3-(methoxymethyl)-2-methylbenzoic acid
Description
3-(methoxymethyl)-2-methylbenzoic acid is a chemical compound with the molecular formula C9H10O3 . It is a solid substance .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES stringCOCc1cccc(c1)C(O)=O . The InChI key for this compound is ZPBMOTGPFVLBMN-UHFFFAOYSA-N .
Safety and Hazards
The safety data sheet for this compound indicates that it is harmful if swallowed (Hazard Statement: H302). It is classified as Acute Tox. 4 Oral according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The recommended safety measures include avoiding eating, drinking, or smoking when using this product, and wearing protective gloves, eye protection, and face protection .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(methoxymethyl)-2-methylbenzoic acid involves the reaction of 2-methylbenzoic acid with methanol and formaldehyde in the presence of a catalyst to form the desired product.", "Starting Materials": [ "2-methylbenzoic acid", "methanol", "formaldehyde", "catalyst" ], "Reaction": [ "Step 1: Dissolve 2-methylbenzoic acid in methanol.", "Step 2: Add formaldehyde to the solution and stir.", "Step 3: Add a catalyst, such as sulfuric acid or hydrochloric acid, to the mixture and heat under reflux for several hours.", "Step 4: Allow the mixture to cool and filter the resulting solid.", "Step 5: Wash the solid with water and dry to obtain 3-(methoxymethyl)-2-methylbenzoic acid." ] } | |
CAS No. |
2648939-82-4 |
Molecular Formula |
C10H12O3 |
Molecular Weight |
180.2 |
Purity |
95 |
Origin of Product |
United States |
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